Cas no 1446406-54-7 (methyl 6-fluoro-1,2,3,4-tetrahydroisoquinoline-1-carboxylate)

• Product Name: methyl 6-fluoro-1,2,3,4-tetrahydroisoquinoline-1-carboxylate
• CAS No: 1446406-54-7
• MF: C₁₁H₁₂FNO₂
• MW: 209.216886520386
• CID: 6011532
• PubChem ID: 105462688
• Update Time: 2025-06-08

methyl 6-fluoro-1,2,3,4-tetrahydroisoquinoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Isoquinolinecarboxylic acid, 6-fluoro-1,2,3,4-tetrahydro-, methyl ester
• methyl 6-fluoro-1,2,3,4-tetrahydroisoquinoline-1-carboxylate
• EN300-23285554
• 1446406-54-7

• Inchi： 1S/C11H12FNO2/c1-15-11(14)10-9-3-2-8(12)6-7(9)4-5-13-10/h2-3,6,10,13H,4-5H2,1H3
• InChI Key： GRNRABUTMWIFOX-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)C2=C(C=C(F)C=C2)CCN1

Computed Properties

• Exact Mass: 209.08520679g/mol
• Monoisotopic Mass: 209.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.201±0.06 g/cm3(Predicted)
• Boiling Point: 296.3±40.0 °C(Predicted)
• pka: 7.47±0.40(Predicted)

Additional information on methyl 6-fluoro-1,2,3,4-tetrahydroisoquinoline-1-carboxylate

Methyl 6-fluoro-1,2,3,4-tetrahydroisoquinoline-1-carboxylate (CAS No. 1446406-54-7): A Comprehensive Overview

Methyl 6-fluoro-1,2,3,4-tetrahydroisoquinoline-1-carboxylate, identified by its CAS number 1446406-54-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the tetrahydroisoquinoline class, a scaffold widely recognized for its pharmacological properties and biological relevance. The presence of a fluoro substituent at the 6-position enhances its potential as a bioactive entity, making it a valuable candidate for further investigation in drug discovery and development.

The structural features of methyl 6-fluoro-1,2,3,4-tetrahydroisoquinoline-1-carboxylate contribute to its unique chemical and biological properties. The tetrahydroisoquinoline core is a well-documented motif in natural products and pharmacologically active compounds. Its ability to interact with various biological targets has been extensively studied, leading to the development of several therapeutic agents. The introduction of a fluorine atom at the 6-position of the ring system introduces additional electronic and steric effects that can modulate the compound's binding affinity and metabolic stability.

In recent years, there has been growing interest in the development of fluorinated tetrahydroisoquinolines due to their enhanced bioavailability and improved pharmacokinetic profiles. Research has demonstrated that fluorine substitution can significantly influence the metabolic pathways of these compounds, leading to increased half-lives and reduced degradation rates. This makes them particularly attractive for long-term therapeutic applications. The compound methyl 6-fluoro-1,2,3,4-tetrahydroisoquinoline-1-carboxylate is no exception and has been explored in various preclinical studies as a potential lead for novel drug candidates.

The synthesis of methyl 6-fluoro-1,2,3,4-tetrahydroisoquinoline-1-carboxylate involves multi-step organic transformations that require precise control over reaction conditions and reagent selection. The key steps typically include the formation of the tetrahydroisoquinoline core followed by fluorination at the 6-position. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. These synthetic strategies often involve catalytic processes and transition metal complexes that facilitate efficient bond formation.

One of the most compelling aspects of methyl 6-fluoro-1,2,3,4-tetrahydroisoquinoline-1-carboxylate is its potential as a building block for more complex pharmacophores. By modifying additional functional groups or incorporating different substituents, researchers can generate libraries of derivatives with tailored biological activities. This approach has been successfully applied in high-throughput screening campaigns to identify novel compounds with therapeutic potential. The fluoro-substituted tetrahydroisoquinoline scaffold provides a versatile platform for structural diversification and optimization.

The biological activity of methyl 6-fluoro-1,2,3,4-tetrahydroisoquinoline-1-carboxylate has been investigated in several preclinical models. Studies have shown that this compound exhibits promising interactions with various targets relevant to neurological disorders, cardiovascular diseases, and cancer. The fluoro group enhances binding affinity to certain enzymes and receptors, leading to improved efficacy compared to non-fluorinated analogs. These findings underscore the importance of fluorine substitution in optimizing pharmacological properties.

In conclusion, methyl 6-fluoro-1,2,3,4-tetrahydroisoquinoline-1-carboxylate (CAS No. 1446406-54-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and biological activities make it a valuable compound for further research and development. As our understanding of fluorinated tetrahydroisoquinolines continues to grow, so does the potential for discovering new therapeutic agents based on this scaffold. The compound exemplifies the intersection of organic synthesis and medicinal chemistry, highlighting the importance of innovative approaches in drug discovery.